![molecular formula C9H18O2 B099820 1-(2-(Allyloxy)ethoxy)butane CAS No. 18854-51-8](/img/structure/B99820.png)
1-(2-(Allyloxy)ethoxy)butane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-(Allyloxy)ethoxy)butane, also known as AEB, is a chemical compound that belongs to the family of ether molecules. It is a colorless liquid that is commonly used as a solvent in various industries. AEB is also used in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 1-(2-(Allyloxy)ethoxy)butane is not fully understood. However, it is believed that this compound interacts with cell membranes and alters their properties, leading to changes in cellular function. This compound has also been shown to modulate the activity of ion channels and receptors, which may contribute to its biological effects.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and induce cell death. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
1-(2-(Allyloxy)ethoxy)butane has several advantages for use in lab experiments. It is a relatively stable compound that is easy to handle and store. This compound is also highly soluble in water and organic solvents, making it a versatile solvent for a range of experiments. However, this compound has some limitations, including its potential toxicity and the need for careful handling to avoid exposure.
Future Directions
There are several potential future directions for research on 1-(2-(Allyloxy)ethoxy)butane. One area of interest is the development of this compound-based drug delivery systems for the treatment of cancer and other diseases. Another area of interest is the investigation of this compound's effects on ion channels and receptors, which may have implications for the treatment of neurological and cardiovascular diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential applications in various scientific fields.
Conclusion
In conclusion, this compound is a versatile chemical compound with potential applications in various scientific fields. Its unique properties make it a valuable solvent for organic compounds and a potential drug delivery system. This compound has several biochemical and physiological effects, including anti-inflammatory and antioxidant properties, and has been shown to inhibit the growth of cancer cells. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various scientific fields.
Synthesis Methods
1-(2-(Allyloxy)ethoxy)butane can be synthesized through a reaction between 1,4-dibromobutane and allyl glycol in the presence of a palladium catalyst. The reaction takes place under mild conditions and produces a high yield of this compound. The purity of the product can be enhanced through distillation or recrystallization.
Scientific Research Applications
1-(2-(Allyloxy)ethoxy)butane has been studied for its potential application in various scientific fields, including chemistry, biology, and medicine. It is commonly used as a solvent for organic compounds due to its high solubility and low toxicity. This compound has also been studied as a potential drug delivery system due to its ability to form stable complexes with drugs and other bioactive molecules.
Properties
18854-51-8 | |
Molecular Formula |
C9H18O2 |
Molecular Weight |
158.24 g/mol |
IUPAC Name |
1-(2-prop-2-enoxyethoxy)butane |
InChI |
InChI=1S/C9H18O2/c1-3-5-7-11-9-8-10-6-4-2/h4H,2-3,5-9H2,1H3 |
InChI Key |
RVZOYGPNLXRIEQ-UHFFFAOYSA-N |
SMILES |
CCCCOCCOCC=C |
Canonical SMILES |
CCCCOCCOCC=C |
18854-51-8 | |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.